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Compound of Interest

Compound Name: Diethyl dimethylmalonate

Cat. No.: B162715 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the spectroscopic data for diethyl
dimethylmalonate (CAS No: 1619-62-1), a key chemical intermediate. The following sections

detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)

data, offering valuable insights for compound identification, purity assessment, and structural

elucidation.

Chemical Structure
IUPAC Name: diethyl 2,2-dimethylpropanedioate[1] Molecular Formula: C₉H₁₆O₄[1][2][3]

Molecular Weight: 188.22 g/mol [1][2][3]

Spectroscopic Data Summary
The following tables summarize the key spectroscopic data for diethyl dimethylmalonate.

Table 1: ¹H NMR Spectroscopic Data
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

4.19 Quartet 4H -OCH₂CH₃

1.41 Singlet 6H -C(CH₃)₂

1.25 Triplet 6H -OCH₂CH₃

Solvent: CDCl₃, Frequency: 400 MHz[4]

Table 2: ¹³C NMR Spectroscopic Data

Chemical Shift (δ) ppm Assignment

171.3 C=O

61.2 -OCH₂CH₃

46.8 -C(CH₃)₂

21.6 -C(CH₃)₂

14.1 -OCH₂CH₃

Solvent: CDCl₃[5]

Table 3: Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹) Bond Functional Group

2980-2940 C-H stretch Alkane

1735 C=O stretch Ester

1260-1230 C-O stretch Ester

Technique: Neat or Liquid Film[1][2]

Table 4: Mass Spectrometry (MS) Data
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m/z Relative Intensity (%) Putative Fragment

143 50.80 [M - OCH₂CH₃]⁺

115 58.90 [M - COOCH₂CH₃]⁺

88 99.99 [M - COOCH₂CH₃ - C₂H₃]⁺

87 64.50 [M - COOCH₂CH₃ - C₂H₄]⁺

73 33.60 [COOCH₂CH₃]⁺

29 39.70 [CH₂CH₃]⁺

Technique: Electron Ionization (EI)[1][3]

Experimental Workflows and Data Interpretation
The following diagram illustrates a generalized workflow for the spectroscopic analysis of a

chemical sample like diethyl dimethylmalonate.
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Sample Preparation

Data Acquisition

Data Analysis & Interpretation

Conclusion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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